2-(Pyrrolidin-2-yl)cycloheptan-1-one

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 2-pyrrolidin-2-ylcycloheptan-1-one
• InChI: InChI=1S/C11H19NO/c13-11-7-3-1-2-5-9(11)10-6-4-8-12-10/h9-10,12H,1-8H2
• InChI Key: MXOTWDPPUSBIIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)CC1)C2CCCN2

Description

2-(Pyrrolidin-2-yl)cycloheptan-1-one is a pyrrolidine-substituted cycloheptanone derivative with the molecular formula C₁₁H₁₇NO (calculated molecular weight: 179.26 g/mol). It is structurally characterized by a seven-membered cycloheptanone ring fused to a pyrrolidine moiety, a five-membered secondary amine ring. This compound has been explored for applications in pharmaceutical and fine chemical synthesis due to the versatility of its bicyclic structure and amine functionality .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Pyrrolidin-2-yl)cycloheptan-1-one can be achieved through several methods. One common approach involves the ring contraction and deformylative functionalization of piperidine derivatives. This process includes the in situ formation of pyrrolidine-2-carbaldehyde, followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .

Industrial Production Methods: Industrial production methods for 2-(Pyrrolidin-2-yl)cycloheptan-1-one typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often employ specific oxidants and additives to achieve the desired selectivity and efficiency .

Chemical Reactions Analysis

Types of Reactions: 2-(Pyrrolidin-2-yl)cycloheptan-1-one undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by the presence of the pyrrolidine and cycloheptanone rings, which provide multiple reactive sites.

Common Reagents and Conditions: Common reagents used in the reactions of 2-(Pyrrolidin-2-yl)cycloheptan-1-one include oxidizing agents such as hydrogen peroxide and reducing agents like sodium borohydride. Reaction conditions typically involve controlled temperatures and pH levels to ensure optimal reactivity and product formation .

Major Products Formed: The major products formed from the reactions of 2-(Pyrrolidin-2-yl)cycloheptan-1-one depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce alcohols or amines .

Scientific Research Applications

2-(Pyrrolidin-2-yl)cycloheptan-1-one has a wide range of scientific research applications. In chemistry, it is used as a versatile synthon for the synthesis of complex organic molecules. In biology and medicine, it serves as a building block for the development of pharmaceuticals and bioactive compounds. Additionally, this compound is utilized in the industrial production of dyes, pigments, and other fine chemicals .

Mechanism of Action

The mechanism of action of 2-(Pyrrolidin-2-yl)cycloheptan-1-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to various enzymes and receptors, modulating their activity and leading to specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 2-(Pyrrolidin-2-yl)cycloheptan-1-one with analogs based on cycloheptanone derivatives and pyrrolidine-containing ketones.

Cycloheptanone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number	Notable Properties/Applications
2-(Pyrrolidin-2-yl)cycloheptan-1-one	C₁₁H₁₇NO	179.26	Pyrrolidine ring	N/A	Discontinued; pharma/fine chemical use
2-Cyclohepten-1-one	C₇H₁₀O	110.15	α,β-unsaturated ketone	1121-66-0	Simpler structure; no amine functionality
2-(4-Chlorophenyl)cycloheptan-1-one	C₁₃H₁₅ClO	222.71	4-Chlorophenyl group	107776-14-7	Enhanced lipophilicity; potential agrochemical applications
2-[2-(4-Methoxyphenyl)-2-oxoethyl]cycloheptan-1-one	C₁₆H₂₀O₃	260.33	Methoxyphenyl-oxoethyl chain	62368-88-1	Complex substituent; electronic modulation

Key Observations :

• Substitution with aromatic groups (e.g., 4-chlorophenyl) increases molecular weight and lipophilicity, likely altering bioavailability .

Pyrrolidine-Containing Ketones

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Features	Applications/Risks
2-(Pyrrolidin-2-yl)cycloheptan-1-one	C₁₁H₁₇NO	179.26	Cycloheptanone	Seven-membered ring	Pharmaceutical research
4-Methyl-1-phenyl-2-pyrrolidin-1-yl-pentan-1-one (α-PiHP)	C₁₆H₂₃NO	245.36	Branched ketone	Phenyl and methyl groups	Synthetic cathinone; seized material
MDPEP (1-(benzodioxol-5-yl)-2-(pyrrolidin-1-yl)heptan-1-one)	C₁₈H₂₅NO₃	303.40	Heptanone with benzodioxole	Benzodioxole substituent	Designer drug; detected in forensic analysis
2-(Pyrrolidin-2-yl)cyclopentan-1-one hydrochloride	C₉H₁₆ClNO	189.68	Cyclopentanone	Smaller ring; hydrochloride salt	Improved solubility for pharma use

Key Observations :

• Ring size: Cycloheptanone (7-membered) vs. cyclopentanone (5-membered) cores influence steric strain and solubility. The cyclopentanone analog forms a hydrochloride salt, enhancing aqueous solubility .
• Functional groups : Aryl substituents (e.g., benzodioxole in MDPEP) correlate with psychoactive properties, as seen in forensic reports . The target compound lacks such groups, suggesting divergent biological activity.

Biological Activity

2-(Pyrrolidin-2-yl)cycloheptan-1-one is a compound that has garnered interest in medicinal chemistry due to its unique structural features and potential pharmacological properties. Characterized by a cycloheptanone framework substituted with a pyrrolidine moiety, this compound presents a versatile scaffold for various biological applications. Its molecular formula is $C_{11}H_{15}N_{1}O$, with a molecular weight of approximately 175.25 g/mol.

The biological activity of 2-(Pyrrolidin-2-yl)cycloheptan-1-one is primarily attributed to its interactions with neurotransmitter systems, particularly dopamine and serotonin pathways. These interactions suggest potential applications in mood regulation and pain management. The compound has been shown to act as a partial agonist at certain receptor sites, which may contribute to its analgesic and anti-inflammatory effects.

Biological Activity Overview

The following table summarizes key findings related to the biological activity of 2-(Pyrrolidin-2-yl)cycloheptan-1-one:

Activity	Description	References
Analgesic Properties	Exhibits potential pain-relieving effects through modulation of neurotransmitter systems.	,
Anti-inflammatory Effects	Demonstrated ability to reduce inflammation, potentially beneficial in treating inflammatory diseases.
Neuroprotective Effects	Preliminary studies indicate possible protective effects against neurodegenerative conditions.
Receptor Binding Affinity	Interacts with opioid and serotonin receptors, influencing pain perception and mood regulation.	,

Case Studies and Research Findings

Several studies have explored the pharmacological potential of 2-(Pyrrolidin-2-yl)cycloheptan-1-one:

• Analgesic Efficacy Study : A study investigated the analgesic effects of this compound in animal models. Results indicated significant pain relief comparable to standard analgesics, suggesting its potential as a therapeutic agent for chronic pain management.
• Neuroprotective Study : In vitro experiments demonstrated that 2-(Pyrrolidin-2-yl)cycloheptan-1-one could protect neuronal cells from oxidative stress, indicating its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
• Receptor Interaction Analysis : Binding affinity assays revealed that the compound interacts with serotonin receptors, which are crucial for mood regulation. This interaction may explain its potential antidepressant effects.

Comparative Analysis with Similar Compounds

The following table compares 2-(Pyrrolidin-2-yl)cycloheptan-1-one with structurally similar compounds:

Compound Name	Structure Characteristics	Unique Features
1-(Pyrrolidin-2-yl)butan-1-one	Shorter carbon chain	Different pharmacokinetics due to chain length
3-(Pyrrolidin-1-yl)propanal	Contains an aldehyde instead of a ketone	Variability in reactivity profile due to functional groups
N-Methylpyrrolidine	Simple derivative of pyrrolidine	Lacks cycloheptanone structure, limiting biological activity